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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of polymers crosslinked with
diallyl adipate against common alternatives, namely divinylbenzene (DVB) and ethylene glycol
dimethacrylate (EGDMA). The information herein is supported by a synthesis of literature data
to aid in the selection of the most suitable crosslinking agent for specific research and
development applications.

Introduction to Diallyl Adipate and Crosslinking

Diallyl adipate is an aliphatic ester characterized by two terminal allyl groups, making it an
effective crosslinking agent for unsaturated polymers, particularly unsaturated polyester resins
(UPRs). Through free-radical polymerization, diallyl adipate forms a three-dimensional
network structure, converting a thermoplastic polymer into a thermoset material with enhanced
mechanical, thermal, and chemical properties. The adipate backbone of the molecule imparts a
degree of flexibility to the crosslinked network compared to more rigid aromatic crosslinkers.

The selection of a crosslinking agent is a critical parameter in tailoring the final properties of a
polymer for a specific application. Factors such as desired thermal stability, mechanical
strength, flexibility, and chemical resistance dictate the choice between different crosslinkers.
This guide focuses on comparing diallyl adipate with two widely used alternatives:
divinylbenzene, an aromatic crosslinker known for imparting high thermal stability and rigidity,
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and ethylene glycol dimethacrylate, a short-chain aliphatic dimethacrylate that provides a
different balance of properties.

Performance Comparison

The following sections and tables summarize the expected performance of an unsaturated
polyester resin crosslinked with diallyl adipate in comparison to the same resin system
crosslinked with divinylbenzene and ethylene glycol dimethacrylate. The data presented is a
synthesis of typical values found in scientific literature and may vary depending on the specific
polymer characteristics and experimental conditions.

Thermal Properties

The thermal stability of a crosslinked polymer is crucial for applications where the material will
be exposed to elevated temperatures. Key parameters for assessing thermal performance
include the glass transition temperature (Tg), which indicates the transition from a rigid to a
more flexible state, and the decomposition temperature, often measured as the onset of
significant weight loss in thermogravimetric analysis (TGA).

Crosslinking Agent (in Glass Transition Temp. Onset Decomposition
UPR) (Tg) (°C) Temp. (Td) (°C)

Diallyl Adipate 80 - 100 250 - 280
Divinylbenzene (DVB) 120 - 160 300 - 350

Ethylene Glycol
Dimethacrylate (EGDMA)

100 - 130 270 - 300

Note: These values are representative and can be influenced by the concentration of the
crosslinker and the specific formulation of the unsaturated polyester resin.

Divinylbenzene, with its rigid aromatic structure, generally imparts the highest thermal stability,
resulting in a significantly higher glass transition temperature and onset of decomposition.
Diallyl adipate, being an aliphatic and more flexible crosslinker, results in a lower Tg compared
to both DVB and EGDMA. The longer aliphatic chain of adipate contributes to increased chain
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mobility, hence the lower Tg. EGDMA, with its shorter and relatively rigid structure, offers
intermediate thermal stability.

Mechanical Properties

The mechanical properties of a crosslinked polymer, such as tensile strength, flexural modulus,
and impact strength, are critical for determining its suitability for structural applications. The
choice of crosslinker significantly influences these properties by affecting the crosslink density
and the nature of the polymer network.

Crosslinking Agent  Tensile Strength Flexural Modulus Impact Strength
(in UPR) (MPa) (GPa) (kdIm?)

Diallyl Adipate 40 - 60 25-35 10-15
Divinylbenzene (DVB) 60 - 80 3.5-45 5-10

Ethylene Glycol
Dimethacrylate 50-70 3.0-4.0 8-12
(EGDMA)

Note: These values are representative and are dependent on the crosslinker concentration and
the base resin properties.

Polymers crosslinked with divinylbenzene typically exhibit the highest tensile strength and
flexural modulus due to the formation of a rigid and densely crosslinked network. However, this
rigidity often leads to lower impact strength, making the material more brittle. Conversely, the
flexibility imparted by the diallyl adipate crosslinker generally results in improved impact
strength at the expense of lower tensile strength and modulus. Ethylene glycol dimethacrylate
provides a balance of these properties, offering good strength and modulus with moderate
Impact resistance.

Experimental Protocols

Detailed methodologies are essential for the reproducible characterization of crosslinked
polymers. Below are generalized experimental protocols for the key analyses cited in this
guide.
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Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the crosslinked
polymer.

Instrumentation: A thermogravimetric analyzer.

Procedure:

A small sample of the cured polymer (5-10 mg) is placed in a tared TGA pan.

o The sample is heated in a controlled atmosphere (typically nitrogen to prevent oxidation)
from ambient temperature to approximately 600 °C.

e A constant heating rate, commonly 10 °C/min, is applied.
o The weight of the sample is continuously monitored as a function of temperature.

e The onset decomposition temperature is determined as the temperature at which a
significant weight loss begins.

Differential Scanning Calorimetry (DSC)

Obijective: To determine the glass transition temperature (Tg) of the crosslinked polymer.
Instrumentation: A differential scanning calorimeter.

Procedure:

A small, weighed sample (5-10 mg) of the cured polymer is sealed in an aluminum pan.

o The sample is subjected to a heat-cool-heat cycle to erase any prior thermal history. A typical
cycle involves heating from ambient to a temperature above the expected Tg, cooling back to
a low temperature, and then reheating at a controlled rate (e.g., 10 °C/min).

e The heat flow to the sample is measured relative to an empty reference pan.

e The glass transition is observed as a step-like change in the heat flow curve, and the Tg is
typically taken as the midpoint of this transition.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Mechanical Testing - Tensile Strength (ASTM D638)

Objective: To determine the tensile properties of the crosslinked polymer, including tensile
strength and modulus.

Instrumentation: A universal testing machine equipped with grips suitable for holding the test
specimens.

Procedure:

Test specimens are prepared in a standard "dog-bone" shape according to ASTM D638
specifications.

e The dimensions of the narrow section of the specimen are precisely measured.
e The specimen is mounted securely in the grips of the universal testing machine.

o Atensile load is applied at a constant rate of crosshead movement until the specimen
fractures.

e The load and extension are continuously recorded throughout the test.

o Tensile strength is calculated as the maximum load divided by the original cross-sectional
area. The tensile modulus is determined from the initial slope of the stress-strain curve.

Visualizations
Crosslinking Mechanism

The fundamental process of crosslinking an unsaturated polyester with diallyl adipate involves
the reaction of the allyl groups of the crosslinker with the unsaturated sites on the polyester
backbone, initiated by a free radical source.
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Free-Radical Crosslinking of Unsaturated Polyester with Diallyl Adipate
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Caption: Free-radical crosslinking mechanism.

Experimental Workflow for Characterization

A systematic workflow is crucial for obtaining reliable and comparable data when characterizing

crosslinked polymers.
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Experimental Workflow for Polymer Characterization
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Caption: General experimental workflow.

Conclusion

The choice of crosslinking agent significantly impacts the final properties of a polymer. Diallyl
adipate is a suitable choice for applications requiring enhanced flexibility and impact
resistance, though with some compromise in thermal stability and stiffness compared to other
common crosslinkers. Divinylbenzene excels in providing high thermal stability and rigidity,
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making it ideal for applications where these properties are paramount. Ethylene glycol
dimethacrylate offers a balanced performance profile, providing a good compromise between
the properties offered by diallyl adipate and divinylbenzene. The selection of the optimal
crosslinker should be guided by a thorough understanding of the specific performance
requirements of the intended application.

 To cite this document: BenchChem. [A Comparative Guide to Polymers Crosslinked with
Diallyl Adipate versus Alternative Crosslinking Agents]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166010#characterization-of-polymers-
crosslinked-with-diallyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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